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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419

Technical Guide: Physical Properties of 3,7-
Dimethyl-1-octanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,7-

Dimethyl-1-octanol, specifically its boiling point and density. The information is presented with
a focus on experimental methodologies and clear data representation to support research and

development activities.

Quantitative Data Summary

The physical properties of 3,7-Dimethyl-1-octanol have been determined under various
experimental conditions. The following table summarizes these key quantitative data points for
easy reference and comparison.
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Physical Property Value Conditions
N ) at standard atmospheric
Boiling Point 213 °C
pressure[1]

at 15 mmHg[2] (or 2.0 x 103
118 °C

Pa[l])
98-99 °C at 9 mmHg[3][4][5][6]
Density 0.828 g/mL at 20 °C[1][3][41[5]
0.824 g/mL at 25 °C[3]
Specific Gravity 0.83 at 20/20 °CJ[2]

Experimental Protocols

The determination of boiling point and density are fundamental procedures in the physical
characterization of a liquid compound. The following sections detail the generalized
experimental methodologies for these measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For precise measurement, especially for small quantities or at reduced pressures, the
capillary method (Siwoloboff method) is commonly employed.

Protocol:

Sample Preparation: A small volume (a few milliliters) of 3,7-Dimethyl-1-octanol is placed
into a small-diameter test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the test tube.[7][8][9]

o Apparatus Assembly: The test tube is securely attached to a thermometer, ensuring the
thermometer's bulb is aligned with the liquid sample.[7][9]

e Heating: The entire assembly is immersed in a heating bath (e.g., water or mineral oil) and
heated gently and uniformly.[7][9][10]
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o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by the vapor of the liquid as it approaches its boiling point. A continuous and rapid
stream of bubbles will emerge from the open end of the capillary tube.[8]

o Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The
boiling point is recorded as the temperature at which the bubbling stops and the liquid begins
to be drawn up into the capillary tube.[8][10] This indicates that the external pressure has just
overcome the vapor pressure of the liquid.

Density is an intrinsic property defined as the mass of a substance per unit volume.[11] A
straightforward and common method for determining the density of a liquid involves precise
measurement of its mass and volume.

Protocol:

o Mass of Container: The mass of a clean, dry volumetric flask or graduated cylinder is
measured using an analytical balance.[12]

¢ Volume Measurement: A precise volume of 3,7-Dimethyl-1-octanol is added to the tared
container. The volume is read from the bottom of the meniscus.[12]

e Mass of Liquid: The container with the liquid is re-weighed. The mass of the liquid is
determined by subtracting the mass of the empty container from this total mass.[12]

» Calculation: The density is calculated by dividing the mass of the liquid by the volume it
occupies (Density = Mass / Volume).[11][13] To ensure accuracy, this procedure is typically
repeated multiple times, and the average value is reported. The temperature of the liquid
must be recorded as density is temperature-dependent.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1312419?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3,7-dimethyl-1-octanol
https://www.tcichemicals.com/US/en/p/D1442
https://www.sigmaaldrich.com/JP/ja/product/aldrich/305774
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9103634.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6103633.htm
https://www.guidechem.com/dictionary/en/106-21-8.html
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://ivypanda.com/essays/micro-method-determination-of-boiling-point-of-hydrocarbons/
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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